Cas no 1803566-39-3 (4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine)

• Product Name: 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine
• CAS No: 1803566-39-3
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5162277
• PubChem ID: 75481872
• Update Time: 2025-05-23

4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine

• Inchi： 1S/C10H14ClN3/c1-2-9-13-8-4-6-12-5-3-7(8)10(11)14-9/h12H,2-6H2,1H3
• InChI Key： VTXJFGCYQSGOFD-UHFFFAOYSA-N
• SMILES： N1CCC2=C(Cl)N=C(CC)N=C2CC1

Additional information on 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine

Comprehensive Overview of 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS No. 1803566-39-3)

The compound 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS No. 1803566-39-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimido-azepine core, positions it as a promising scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds like 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine has surged due to their versatility in addressing challenges in medicinal chemistry and crop protection. This compound’s chloro-ethyl substitution pattern enhances its reactivity, making it a valuable intermediate for structure-activity relationship (SAR) studies. Its CAS No. 1803566-39-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-impact research areas such as kinase inhibition and central nervous system (CNS) drug design.

The synthesis of 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine typically involves multi-step organic transformations, including cyclization and halogenation reactions. Its azepine ring system contributes to conformational flexibility, a trait highly sought after in the design of allosteric modulators. Recent publications highlight its utility in fragment-based drug discovery (FBDD), where its molecular weight and lipophilicity align with lead optimization criteria. These properties have spurred investigations into its potential for treating neurodegenerative disorders and metabolic diseases, topics frequently queried in scientific literature.

From an industrial perspective, CAS No. 1803566-39-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods have reduced the environmental footprint of producing such complex heterocycles, addressing the pharmaceutical industry’s push toward eco-friendly processes. Additionally, its pyrimidine moiety resonates with advancements in anticancer agent development, a hot topic in both academic and public domains. Searches for "pyrimidine derivatives in oncology" or "heterocyclic scaffolds for drug discovery" often intersect with discussions about this compound.

Analytical characterization of 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, critical for regulatory compliance in preclinical studies. The compound’s stability under various pH conditions also makes it a candidate for formulation development, another area of intense research interest. Queries such as "improving drug solubility" or "excipient compatibility" often lead to explorations of similar molecules.

In summary, 4-chloro-2-ethyl-5H,6H,7H,8H,9H-pyrimido[4,5-d]azepine (CAS No. 1803566-39-3) exemplifies the intersection of chemical innovation and therapeutic potential. Its applications span from pharmacology to materials science, driven by its adaptable chemistry and alignment with contemporary research priorities. As the scientific community continues to explore underexplored chemical space, this compound remains a focal point for breakthroughs in precision medicine and sustainable agrochemicals.